Cas no 1072-17-9 (2,4-Hexadiynedioic acid)

• Product Name: 2,4-Hexadiynedioic acid
• CAS No: 1072-17-9
• MF: C₆H₂O₄
• MW: 138.07768201828
• CID: 197657
• PubChem ID: 15877512
• Update Time: 2025-04-19

2,4-Hexadiynedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiynedioic acid
• hexa-2,4-diynedioic acid
• Diacetylenedicarboxylic acid
• Hexadiynedioicacid (6CI,7CI,8CI)
• USZXDNVMPDEEBP-UHFFFAOYSA-N
• 1072-17-9
• Diacetylendicarbonsaure
• AKOS006377030
• HOOC-C=C-C=C-COOH
• DTXSID80579062
• SCHEMBL417893

• Inchi： 1S/C6H2O4/c7-5(8)3-1-2-4-6(9)10/h(H,7,8)(H,9,10)
• InChI Key： USZXDNVMPDEEBP-UHFFFAOYSA-N
• SMILES： OC(C#CC#CC(=O)O)=O

Computed Properties

• Exact Mass: 137.99530854g/mol
• Monoisotopic Mass: 137.99530854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų